1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide

• IUPAC Name: 1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H17N3O2/c1-15-13(18)10-6-8-17(9-7-10)14-16-11-4-2-3-5-12(11)19-14/h2-5,10H,6-9H2,1H3,(H,15,18)
• InChI Key: ZQDNFEGQLGNMIK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCN(CC1)C2=NC3=CC=CC=C3O2
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide, also known as BZP, is a synthetic psychoactive substance that belongs to the class of piperazines. BZP is structurally similar to amphetamines and has stimulant effects on the central nervous system.

Mechanism of Action

1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide acts as a dopamine and serotonin reuptake inhibitor, preventing the reuptake of these neurotransmitters and increasing their levels in the brain. This results in increased stimulation of the central nervous system, leading to the stimulant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dehydration. This compound has been associated with adverse effects such as seizures, hallucinations, and psychosis.

Advantages and Limitations for Lab Experiments

1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide has been used in scientific research to study its effects on the central nervous system. It has advantages over other stimulants such as amphetamines, as it is less addictive and has fewer side effects. However, this compound is still a psychoactive substance and must be used with caution in lab experiments.

Future Directions

Future research on 1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide could focus on its potential as a treatment for depression and anxiety disorders. It could also be studied for its effects on other neurotransmitters and its potential as a treatment for other neurological disorders. Additionally, research could focus on developing safer and more effective synthetic psychoactive substances for scientific research purposes.
Conclusion:
In conclusion, this compound is a synthetic psychoactive substance that has been used in scientific research to study its effects on the central nervous system. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While this compound has potential as a treatment for depression and anxiety disorders, it must be used with caution due to its psychoactive properties.

Synthesis Methods

1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide is synthesized by reacting piperazine with benzyl chloride followed by the reaction with 2-aminophenol. The resulting compound is then reacted with methylamine to produce this compound.

Scientific Research Applications

1-(1,3-benzoxazol-2-yl)-N-methylpiperidine-4-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have stimulant effects similar to amphetamines, increasing dopamine and serotonin levels in the brain. This compound has also been studied for its potential as a treatment for depression and anxiety disorders.